Cas no 2098080-07-8 (4-Amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid)

• Product Name: 4-Amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid
• CAS No: 2098080-07-8
• MF: C₉H₁₁N₃O₄S
• MW: 257.266340494156
• CID: 4775762
• Update Time: 2025-10-21

4-Amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid
• 4-Amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid

• Inchi： 1S/C9H11N3O4S/c10-5-6(11-17-7(5)9(14)15)8(13)12-1-3-16-4-2-12/h1-4,10H2,(H,14,15)
• InChI Key： FAWNPXZKFAKEGT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(C(N2CCOCC2)=O)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.1
• Topological Polar Surface Area: 134

Additional information on 4-Amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid

4-Amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid (CAS No. 2098080-07-8): An Overview of a Promising Compound in Medicinal Chemistry

4-Amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid (CAS No. 2098080-07-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its isothiazole core and morpholine substituent, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 4-Amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid is particularly noteworthy. The isothiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, provides a rigid and planar structure that can interact with various biological targets. The presence of the morpholine substituent, a six-membered ring with an ether linkage, adds flexibility and hydrophilicity to the molecule, enhancing its solubility and bioavailability.

Recent studies have highlighted the potential of 4-Amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In vitro studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-Amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid has also been investigated for its antimicrobial properties. Research has demonstrated that this compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential use in combating multidrug-resistant infections. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the exact pathway.

The pharmacokinetic properties of 4-Amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid have also been studied extensively. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for once-daily dosing in animal models. These characteristics make it an attractive candidate for further clinical development.

Toxicity studies have shown that 4-Amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid is generally well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical studies, although higher doses did result in mild liver enzyme elevations in some animals. These findings suggest that careful dose titration will be necessary in human trials to ensure safety and efficacy.

In conclusion, 4-Amino-3-(morpholine-4-carbonyl)isothiazole-5-carboxylic acid (CAS No. 2098080-07-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the fields of inflammation, infection, and other diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.